Cas no 85598-51-2 (3-Nitrothiophene-2-carbonitrile)
85598-51-2 structure
Product Name:3-Nitrothiophene-2-carbonitrile
CAS No:85598-51-2
MF:C5H2N2O2S
MW:154.146579265594
CID:663987
PubChem ID:11686939
Update Time:2024-10-26
3-Nitrothiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitrothiophene-2-carbonitrile
- 2-Thiophenecarbonitrile, 3-nitro-
- DTXSID00470582
- 2-cyano-3-nitrothiophene
- DB-339483
- KKDUMKHQWFEBPK-UHFFFAOYSA-N
- SCHEMBL3839264
- 85598-51-2
-
- Inchi: 1S/C5H2N2O2S/c6-3-5-4(7(8)9)1-2-10-5/h1-2H
- InChI Key: KKDUMKHQWFEBPK-UHFFFAOYSA-N
- SMILES: C1(C#N)SC=CC=1[N+]([O-])=O
Computed Properties
- Exact Mass: 153.98369848g/mol
- Monoisotopic Mass: 153.98369848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 97.8Ų
3-Nitrothiophene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199955-1g |
3-nitrothiophene-2-carbonitrile |
85598-51-2 | 95% | 1g |
$396 | 2021-08-05 | |
| Chemenu | CM199955-5g |
3-nitrothiophene-2-carbonitrile |
85598-51-2 | 95% | 5g |
$884 | 2021-08-05 | |
| Chemenu | CM199955-10g |
3-nitrothiophene-2-carbonitrile |
85598-51-2 | 95% | 10g |
$1328 | 2021-08-05 | |
| Chemenu | CM199955-25g |
3-nitrothiophene-2-carbonitrile |
85598-51-2 | 95% | 25g |
$2216 | 2021-08-05 | |
| Alichem | A169004130-5g |
3-Nitrothiophene-2-carbonitrile |
85598-51-2 | 95% | 5g |
$1460.60 | 2023-08-31 | |
| Alichem | A169004130-10g |
3-Nitrothiophene-2-carbonitrile |
85598-51-2 | 95% | 10g |
$2050.20 | 2023-08-31 | |
| Alichem | A169004130-25g |
3-Nitrothiophene-2-carbonitrile |
85598-51-2 | 95% | 25g |
$3350.00 | 2023-08-31 | |
| Chemenu | CM199955-1g |
3-nitrothiophene-2-carbonitrile |
85598-51-2 | 95% | 1g |
$396 | 2023-01-18 | |
| Chemenu | CM199955-5g |
3-nitrothiophene-2-carbonitrile |
85598-51-2 | 95% | 5g |
$884 | 2023-01-18 | |
| Chemenu | CM199955-10g |
3-nitrothiophene-2-carbonitrile |
85598-51-2 | 95% | 10g |
$1328 | 2023-01-18 |
3-Nitrothiophene-2-carbonitrile Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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